N-(Propan-2-ylidene)-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride

• IUPAC Name: N-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propan-2-imine;hydrochloride
• InChI: InChI=1S/C10H15N3.ClH/c1-7(2)11-10-8-5-3-4-6-9(8)12-13-10;/h3-6H2,1-2H3,(H,12,13);1H
• InChI Key: WMHUIHUYGPBWOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=NNC2=C1CCCC2)C.Cl
• Molecular Formula: C10H16ClN3
• Molecular Weight: 213.71 g/mol

Description

“N-(Propan-2-ylidene)-4,5,6,7-tetrahydro-1H-indazol-3-amine hydrochloride” is a chemical compound that has been studied in the context of sonocrystallization. It was synthesized using isoniazid in acetone at 318 K.

Synthesis Analysis

The compound was synthesized through a reaction between isoniazid and acetone. The resulting solution was then cooled by applying power ultrasound to isolate the crystals.

Molecular Structure Analysis

The compound crystallizes as a monoclinic crystal system. The formation of the Schiff base was achieved upon the reaction of the primary amine group of thiosemicarbazide with the carbonyl group of acetone.

Physical And Chemical Properties Analysis

The solid-state properties of the synthesized compound were verified through PXRD, DSC, and FTIR spectroscopy. The compound has a molecular weight of 114.15.

Scientific Research Applications

Anticancer Potential

• BS-35272 exhibits promising anticancer properties. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Epigenetic Research

• DNA methylation plays a crucial role in gene expression regulation. BS-35272 could be valuable for studying DNA methylation patterns. .

Neurological Disorders

• Some studies suggest that BS-35272 may modulate neurotransmitter systems. Researchers explore its potential in treating neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. .

Anti-Inflammatory Properties

• BS-35272 exhibits anti-inflammatory activity by inhibiting pro-inflammatory cytokines. .

Antibacterial and Antifungal Effects

• In vitro studies indicate that BS-35272 possesses antibacterial and antifungal properties. Researchers explore its efficacy against various pathogens, including drug-resistant strains. .

Crystal Engineering and Solid-State Chemistry

• The crystal structure of BS-35272 has been studied, providing insights into its molecular arrangement. .

Future Directions

The use of sonocrystallization for the synthesis and crystallization of this compound opens up new prospects for studying chemical reactions in charged microdroplets and for the use of ESI as a preparative method for the synthesis of organic compounds.